Cas no 53722-24-0 (Acetic acid, chloro-, 1-(methoxypropoxyphosphinyl)-2-propenyl ester)

• Product name: Acetic acid, chloro-, 1-(methoxypropoxyphosphinyl)-2-propenyl ester
• CAS No: 53722-24-0
• MF: C₉H₁₅ClO₅P
• MW: 269.639163255692
• CID: 356535
• PubChem ID: 71365064

Acetic acid, chloro-, 1-(methoxypropoxyphosphinyl)-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro-, 1-(methoxypropoxyphosphinyl)-2-propenyl ester
• 1-(2-chloroacetyl)oxyprop-2-enyl-(1-methoxypropoxy)-oxophosphanium
• DTXSID20788499
• {1-[(Chloroacetyl)oxy]prop-2-en-1-yl}(1-methoxypropoxy)oxophosphanium
• 53722-24-0

• Inchi： InChI=1S/C9H16ClO5P/c1-4-8(13-3)15-16(12)9(5-2)14-7(11)6-10/h5,8-9,16H,2,4,6H2,1,3H3
• InChI Key： LUAAXSVLHMSNNS-UHFFFAOYSA-N
• SMILES： ClCC(OC(P(OC(OC)CC)=O)C=C)=O

Computed Properties

• Exact Mass: 270.04248
• Monoisotopic Mass: 269.0345633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 61.83
• LogP: 2.42200